Barium oxalate monohydrate

Specification

• CAS No.: 13463-22-4
• Molecular Formula: C2H2BaO5
• Molecular Weight: 243.36 g/mol
• IUPAC Name: barium(2+);oxalate;hydrate
• Standard InChI: InChI=1S/C2H2O4.Ba.H2O/c3-1(4)2(5)6;;/h(H,3,4)(H,5,6);;1H2/q;+2;/p-2
• Standard InChI Key: TYPZPLBGEPGJFK-UHFFFAOYSA-L
• SMILES: C(=O)(C(=O)[O-])[O-].O.[Ba+2]
• Canonical SMILES: C(=O)(C(=O)[O-])[O-].O.[Ba+2]

Introduction

Chemical Structure and Composition

Barium oxalate monohydrate is a hydrated salt of oxalic acid with barium, having the chemical formula BaC₂O₄·H₂O or C₂H₂BaO₅. The compound consists of barium cations (Ba²⁺), oxalate anions (C₂O₄²⁻), and one water molecule of crystallization. Its molecular structure features the oxalate group acting as a bidentate ligand coordinating with the barium ion, with additional coordination from the water molecule.

Chemical Identification

The chemical identity and basic properties of barium oxalate monohydrate are summarized in Table 1.
Table 1: Chemical Identification of Barium Oxalate Monohydrate

Parameter	Value
Chemical Formula	BaC₂O₄·H₂O or C₂H₂BaO₅
CAS Number	13463-22-4
Molecular Weight	243.361 g/mol
IUPAC Name	Ethanedioic acid, barium salt, hydrate (1:1:1)
Synonyms	Barium ethanedioate hydrate (1:1:1), Barium oxalate hydrate
EC Number	208-216-9

Physical Properties

Barium oxalate monohydrate possesses distinctive physical characteristics that influence its handling, processing, and applications. Understanding these properties is essential for its effective utilization in various industrial contexts.

General Physical Properties

The compound appears as a white to nearly white crystalline powder or small mass. It undergoes thermal decomposition rather than melting when heated. Table 2 summarizes its key physical properties.
Table 2: Physical Properties of Barium Oxalate Monohydrate

Property	Value
Appearance	White to nearly white crystalline powder or small mass
Melting Point	400°C (decomposition)
Density	2.66 g/mL at 25°C
Solubility	Soluble in dilute hydrochloric acid; highly insoluble in water
Exact Mass	243.895462

Crystal Structure

The crystal structure of barium oxalate monohydrate has been extensively studied using X-ray diffraction techniques, providing valuable insights into its molecular arrangement and bonding characteristics.

Crystallographic Parameters

Barium oxalate monohydrate crystallizes in the monoclinic space group C2/m with four formula units per unit cell. The detailed crystallographic parameters are presented in Table 3.
Table 3: Crystallographic Parameters of Barium Oxalate Monohydrate

Parameter	Value
Crystal System	Monoclinic
Space Group	C2/m
a	10.106(2) Å
b	7.982(2) Å
c	6.876(1) Å
β	121.95(1)°
Z	4
R-Factor	0.021
R-weighted	0.028
The crystal structure refinement was conducted using 1228 observed Mo Kα data points, achieving high precision with R = 0.021 and Rw = 0.028 for 40 variables. This refinement provides a detailed understanding of the atomic positions and bonding arrangements within the crystal lattice.

Preparation Methods

Several methods have been developed for synthesizing barium oxalate monohydrate, each with specific advantages depending on the intended application and required purity.

Precipitation Reactions

The most common preparation method involves precipitation reactions between soluble barium salts and oxalate compounds:

• Barium Chloride Method: Reacting barium chloride with sodium oxalate:
  BaCl₂ + Na₂C₂O₄ → BaC₂O₄↓ + 2 NaCl

• Barium Nitrate Method: Using barium nitrate and sodium oxalate:
  Ba(NO₃)₂ + Na₂C₂O₄ → BaC₂O₄↓ + 2 NaNO₃

Microcrystal Synthesis

A patented method describes the preparation of barium oxalate hydrate microcrystals with distinctive firewood morphology. This process involves:

• Formulating solutions of soluble barium salt and soluble oxalate (0.01-2.0 mol/L)

• Dropwise addition of barium salt to oxalate solution while stirring (60-120 rpm for 5-30 minutes)

• Aging reaction at 20-50°C for 2-24 hours

• Filtration and drying at 30-50°C for 2-5 hours
  The resulting microcrystals have a diameter of 1-3 mm and length of 5-15 mm, with a distinctive firewood-like morphology.

Alternative Synthesis Routes

Alternative preparation methods include:

• Synthesis from barium oxide and oxamic acid

• Reaction of barium acetate with ammonium oxalate or potassium oxalate

Applications

Barium oxalate monohydrate finds diverse applications across multiple industries due to its unique properties and chemical behavior.

Pyrotechnic Applications

The compound is notably used as a green pyrotechnic colorant in specialized compositions containing magnesium metal powder. Its key advantages in pyrotechnics include:

• Producing rich and vivid green flame colors without requiring additional chlorine donors

• Functioning as a reducing agent rather than an oxidizing agent, unlike most pyrotechnic colorants

• Contributing to compositions with satisfactory burn rates without commonly used oxidizers such as nitrates, chlorates, and perchlorates

Precursor Material

Barium oxalate monohydrate serves as an excellent precursor for preparing various barium-based functional materials:

• Used to prepare barium titanyl oxalate, which is an important molecular precursor to barium titanate (BaTiO₃)

• Employed as a starting material for other barium salt functional materials with applications in electronics and ceramics

Industrial Applications

The compound finds applications across diverse industrial sectors, including:

• Automotive industry

• Electronics and electrical equipment

• Machinery manufacturing

• Chemical industry

• Construction materials

Research Applications

In research settings, barium oxalate monohydrate has been used:

• As a dopant in calcium oxalate monohydrate crystals for studying crystal growth and properties

• As an analytical reagent for specific chemical analyses

Hazard Statement	Classification	Warning
H302	Harmful if swallowed	Acute toxicity, oral, Category 4
H312	Harmful in contact with skin	Acute toxicity, dermal, Category 4
H332	Harmful if inhaled	Acute toxicity, inhalation, Category 4

Toxicological Properties

The compound exhibits several toxic effects:

• Considered toxic when ingested, causing nausea, vomiting, kidney failure, and injury to the gastrointestinal tract

• Acts as a mild skin irritant

• Can be reactive with strong acids, potentially generating hazardous decomposition products